2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene

• IUPAC Name: 2-fluoro-1-methoxy-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H6F4O/c1-13-7-3-2-5(4-6(7)9)8(10,11)12/h2-4H,1H3
• InChI Key: AWKDWWZJPJHTRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)F
• Molecular Formula: C8H6F4O
• DSSTOX Substance ID: DTXSID00515200
• Molecular Weight: 194.13 g/mol
• CAS RN: 78263-49-7

Description

“2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene” is a fluorinated compound. It has a molecular formula of C7H4F4 and a molecular weight of 164.1003. It is also known by other names such as p-Fluorobenzotrifluoride, p,α,α,α-Tetrafluorotoluene, 4-Fluorobenzotrifluoride, α,α,α,p-Tetrafluorotoluene, p-(Trifluoromethyl)fluorobenzene, p-Fluorotrifluoromethylbenzene, Toluene, p,α,α,α-tetrafluoro-, 1-Fluoro-4-(trifluoromethyl)benzene, NSC 88289, α,α,α,4-tetrafluorotoluene.

Molecular Structure Analysis

The molecular structure of “2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene” can be viewed using Java or Javascript. The IUPAC Standard InChI is InChI=1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H.

Scientific Research Applications

Organic Synthesis and Intermediates

• 2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene serves as an essential intermediate in organic synthesis. . The compound is particularly valuable for designing novel pharmaceuticals and agrochemicals.

Catalysis and Solvent Applications

• . Its trifluoromethyl (CF~3~) group contributes to its stability and reactivity, making it suitable for various reactions.

Trifluoromethyl Ethers

• Trifluoromethyl ethers are intriguing compounds with diverse applications. . These ethers find use in medicinal chemistry and materials science.

Pharmaceutical Research

• The incorporation of fluorine atoms into drug molecules significantly impacts their pharmacological properties. . Researchers explore the potential of 2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene as a pharmacophore in drug design, aiming for improved efficacy and bioavailability.

Advanced Battery Science

• The unique properties of fluorinated compounds extend to battery technology. Researchers explore their potential as electrolyte additives or electrode materials. .

Mechanism of Action

Target of Action

Molecules with a trifluoromethyl group have been shown to exhibit improved drug potency toward certain enzymes . The role of these targets would depend on the specific biological context in which the compound is used.

Mode of Action

It’s known that the trifluoromethyl group can participate in key hydrogen bonding interactions with proteins , which could influence the compound’s interaction with its targets.

Biochemical Pathways

The compound could potentially influence pathways involving enzymes that it targets . The downstream effects would depend on the specific pathways and the context in which the compound is used.

Result of Action

The compound’s interactions with its targets could potentially lead to changes in cellular function or signaling .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Fluoro-1-methoxy-4-(trifluoromethyl)benzene. For instance, factors such as pH and temperature could potentially affect the compound’s stability and its interactions with targets .

Synthesis routes and methods I

Procedure details

The 2-amino-4-trifluoromethylphenols (XI) required for the reaction sequence just described may be prepared by conventional methods. Thus 2-amino-6-fluoro-4-trifluoromethylphenol may be prepared from 2-nitro-4-trifluoromethylchlorobenzene by reacting the latter with sodium methoxide to give 2-nitro-4-trifluoromethylanilsole, and reducing this compound to 2-amino-4-trifluoromethylanisole. The latter compound may be diazotised and converted to its fluorborate salt and heated to give 2-fluoro-4-trifluoromethylanisole. This may then be nitrated to form 2-fluoro-6-nitro-4-trifluoromethyl anisole, which is then reduced to give 2-amino-6-fluoro-4-trifluoromethylanisole. Finally the latter compound is heated with a dimethylating agent, for example an excess of pyridine hydrochloride to give 2-amino-6-fluoro-4-trifluoromethylphenol.

Synthesis routes and methods II

Procedure details

The 2-amino-4-trifluoromethylphenols (XI) required for the reaction sequence just described may be prepared by conventional methods. Thus, 2-amino-6-fluoro-4-trifluoromethylphenol may be prepared from 2-nitro-4-trifluoromethylchlorobenzene by reacting the latter with sodium methoxide to give 2-nitro-4-trifluoromethylanisole, and reducing this compound to 2-amino-4-trifluoromethylanisole. The latter compound may be diazotised and converted to its fluoborate salt and heated to give 2-fluoro-4-trifluoromethylanisole. This may then be nitrated to form 2-fluoro-6-nitro-4-trifluoromethylanisole, which is then reduced to give 2-amino-6-fluoro-4-trifluoromethylanisole. Finally the latter compound is heated with a demethylating agent, for example an excess of pyridine hydrochloride to give 2-amino-6-fluoro-4-trifluoromethylphenol.